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Compound of Interest

Compound Name: 2-Ethyl-3-ethoxyacrolein
CAS No.: 30989-75-4
Cat. No.: B1626054
Get Quote
. J

Executive Summary

The reaction between 2-ethyl-3-ethoxyacrolein (an

-alkyl-
-alkoxy enal) and ethyl 3-aminocrotonate (a

-amino enoate) represents a modified Hantzsch-type condensation.[1] Unlike the classical
Hantzsch dihydropyridine synthesis which requires an oxidation step, this [3+3]
cyclocondensation leverages the elimination of ethanol to drive in situ aromatization, yielding
the pyridine core directly.[1]

This protocol is optimized for high regioselectivity, ensuring the formation of the 5-ethyl-2-
methyl substitution pattern essential for the biological activity of downstream imidazolinone
herbicides (e.g., Imazethapyr, Imazamox).[1]

Reaction Chemistry & Mechanism
Reaction Scheme
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The reaction proceeds via a cascade of Michael addition, imine formation, and
cyclodehydration.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ethyl 3-aminocrotonate | C6H11NO2 | CID 637551 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. Imazethapyr (Ref: AC 252925) [sitem.herts.ac.uk]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

